Cas no 2490354-45-3 ((1R)-2,2-difluoro-1-(oxolan-3-yl)ethan-1-amine hydrochloride)

• Product Name: (1R)-2,2-difluoro-1-(oxolan-3-yl)ethan-1-amine hydrochloride
• CAS No: 2490354-45-3
• MF: C₆H₁₂ClF₂NO
• MW: 187.615387916565
• MDL: MFCD32852735
• CID: 5669974
• PubChem ID: 155820867
• Update Time: 2025-10-29

(1R)-2,2-difluoro-1-(oxolan-3-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2-Difluoro-1-(oxolan-3-yl)ethanamine;hydrochloride
• (1R)-2,2-difluoro-1-(oxolan-3-yl)ethan-1-amine hydrochloride
• EN300-27115136
• 2490354-45-3

• MDL： MFCD32852735
• Inchi： 1S/C6H11F2NO.ClH/c7-6(8)5(9)4-1-2-10-3-4;/h4-6H,1-3,9H2;1H/t4?,5-;/m1./s1
• InChI Key： OKVZBXDUKXVWTQ-VVNPLDQHSA-N
• SMILES： Cl.FC([C@@H](C1COCC1)N)F

Computed Properties

• Exact Mass: 187.0575480g/mol
• Monoisotopic Mass: 187.0575480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on (1R)-2,2-difluoro-1-(oxolan-3-yl)ethan-1-amine hydrochloride

Compound CAS No 2490354-45-3: (1R)-2,2-Difluoro-1-(oxolan-3-yl)ethan-1-amine Hydrochloride

The compound CAS No 2490354-45-3, also known as (1R)-2,2-difluoro-1-(oxolan-3-yl)ethan-1-amine hydrochloride, is a specialized chemical entity with significant applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which includes a chiral center at the ethanamine position, a difluoro substitution, and an oxolane (tetrahydrofuran) ring. The hydrochloride salt form suggests its potential use in pharmaceutical formulations where ionization and solubility properties are critical.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (1R)-2,2-difluoro-1-(oxolan-3-yl)ethan-1-amine hydrochloride. Researchers have explored various methodologies to optimize the stereochemical outcome and yield of this compound. For instance, asymmetric catalysis and enantioselective synthesis have been employed to ensure the correct configuration at the chiral center, which is crucial for its pharmacological activity. These studies highlight the importance of stereochemistry in drug design and development.

The structural features of CAS No 2490354-45-3 make it a valuable intermediate in the synthesis of bioactive molecules. Its difluoro group contributes to lipophilicity and hydrogen bonding potential, while the oxolane ring introduces flexibility and additional functional groups for further modification. This compound has been utilized in the development of novel therapeutics targeting various disease states, including central nervous system disorders and metabolic diseases.

Recent studies have focused on the pharmacokinetic properties of (1R)-2,2-difluoro-1-(oxolan-3-yl)ethan-1-amine hydrochloride, particularly its absorption, distribution, metabolism, and excretion (ADME) profile. Understanding these parameters is essential for determining its suitability as a drug candidate. Preclinical data indicate that this compound exhibits favorable pharmacokinetics, with moderate solubility and permeability characteristics. However, further research is required to assess its metabolic stability and potential for drug-drug interactions.

In addition to its role as an intermediate, CAS No 2490354-45 has also been investigated for its potential as a direct therapeutic agent. Preclinical models have demonstrated its ability to modulate key biological targets associated with neurodegenerative diseases. For example, studies suggest that this compound may inhibit enzymes involved in amyloid-beta production, a hallmark of Alzheimer's disease. These findings underscore its potential as a lead compound for drug discovery efforts in neurology.

The synthesis of (1R)-2,2-difluoro... involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. Key steps include the formation of the oxolane ring via intramolecular cyclization and the introduction of the difluoro group through electrophilic substitution. The use of chiral auxiliaries or catalysts ensures high enantiomeric excess during critical steps, which is vital for maintaining the compound's stereochemical integrity.

From an environmental standpoint, researchers have also examined the eco-toxicological profile of CAS No 2490354. Assessments of its biodegradability and acute toxicity to aquatic organisms indicate that it poses minimal risk under standard conditions. These findings are particularly relevant for regulatory compliance and sustainable chemical practices.

In conclusion, (1R)-2,2-difluoro... represents a promising chemical entity with diverse applications in drug discovery and development. Its unique structure, coupled with favorable pharmacokinetic properties, positions it as a valuable tool for advancing therapeutic interventions across multiple therapeutic areas. As research continues to uncover new insights into its biological activity and clinical potential, this compound is expected to play an increasingly important role in the pharmaceutical landscape.